Cas no 59640-00-5 (4-Hexenoic acid, 2-hydroxy-, ethyl ester)

• Product Name: 4-Hexenoic acid, 2-hydroxy-, ethyl ester
• CAS No: 59640-00-5
• MF: C₈H₁₄O₃
• MW: 158.194962978363
• CID: 337960
• PubChem ID: 71442813
• Update Time: 2025-04-19

4-Hexenoic acid, 2-hydroxy-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• 4-Hexenoic acid, 2-hydroxy-, ethyl ester
• ethyl 2-hydroxyhex-4-enoate
• DTXSID20851672
• 59640-00-5

• Inchi： 1S/C8H14O3/c1-3-5-6-7(9)8(10)11-4-2/h3,5,7,9H,4,6H2,1-2H3
• InChI Key： BWWPFTNHCSZSAE-UHFFFAOYSA-N
• SMILES： O(CC)C(C(CC=CC)O)=O

Computed Properties

• Exact Mass: 158.09432
• Monoisotopic Mass: 158.094294304g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 5
• Complexity: 140
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 1.2
• Topological Polar Surface Area: 46.5Ų

Experimental Properties

• PSA: 46.53